Gibberellin 20-carboxylic acids (GA20-CA) are a class of plant growth regulators that play crucial roles in various developmental processes, including seed germination, stem elongation, and fruit development. These compounds are derived from gibberellins, which belong to the diterpenoid family. GA20-CAs act by modulating the biosynthesis and signaling pathways of gibberellins within plant cells. In agricultural applications, GA20-CA have been shown to enhance crop yield and quality through improved photosynthetic efficiency and increased nutrient uptake. They can also stimulate root growth, promoting better establishment in young plants and improving overall stress tolerance. Additionally, these compounds are utilized in horticulture for their ability to break dormancy and initiate flowering in certain plant species. For research purposes, GA20-CA serve as valuable tools for studying gibberellin signaling pathways and their effects on plant physiology. Their use in genetic modification and breeding programs can lead to the development of more resilient crop varieties with enhanced productivity under varying environmental conditions.